Cas no 59782-63-7 (1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)-)
59782-63-7 structure
Product Name:1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)-
CAS No:59782-63-7
MF:C28H50OS
MW:434.761007785797
CID:950676
PubChem ID:629474
Update Time:2025-04-19
1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)-
- 59782-63-7
- 1-(4-Methyl-5-tridecyl-2-thienyl)-1-decanone #
- ZPVGGMUHWJKJKW-UHFFFAOYSA-N
- DB-322836
-
- Inchi: 1S/C28H50OS/c1-4-6-8-10-12-13-14-15-17-19-21-23-27-25(3)24-28(30-27)26(29)22-20-18-16-11-9-7-5-2/h24H,4-23H2,1-3H3
- InChI Key: ZPVGGMUHWJKJKW-UHFFFAOYSA-N
- SMILES: S1C(=CC(C)=C1CCCCCCCCCCCCC)C(CCCCCCCCC)=O
Computed Properties
- Exact Mass: 434.35823739g/mol
- Monoisotopic Mass: 434.35823739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 21
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.7
- Topological Polar Surface Area: 45.3Ų
1-Decanone, 1-(4-methyl-5-tridecyl-2-thienyl)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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